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Compound of Interest

Compound Name: Pentafluorophenylhydrazine

Cat. No.: B1196947

An In-depth Technical Guide to the Chemical Properties and Reactivity of
Pentafluorophenylhydrazine

For researchers, scientists, and drug development professionals,
pentafluorophenylhydrazine (PFPH) is a versatile reagent with significant applications in
analytical and synthetic chemistry. This guide provides a comprehensive overview of its
chemical properties, reactivity, and established experimental protocols.

Chemical and Physical Properties

Pentafluorophenylhydrazine is a solid at room temperature, appearing as a white to beige or
brown crystalline powder.[1][2] Its core structure consists of a pentafluorinated phenyl ring
attached to a hydrazine group (-NHNH2).[1] This highly fluorinated structure imparts unique
properties to the molecule.

Identification and Structure
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Property Value Reference

CAS Number 828-73-9 [31[4]1[5]1[6]

Molecular Formula CeHsFsN:2 [1][3][6]

Molecular Weight 198.09 g/mol [1][41[6]
(2,3,4,5,6-

IUPAC Name _ [1](7]
pentafluorophenyl)hydrazine
BYCUWCJUPSUFBX-

InChl Key (1141071
UHFFFAOYSA-N
C1(=C(C(=C(C(=C1F)F)F)F)F

Canonical SMILES (Fe(eEc JPRFF) [11[7]
NN

Physical Properties
Property Value Reference
Melting Point 74-76 °C [11[31[4116]

Boiling Point (Predicted)

117.6 + 40.0 °C at 760 mmHg

[1]3][6]

Density 1.7 +0.1 g/cm3 [3]
Flash Point 24.9+27.3°C [1]13]
White to pale cream, brown, or
Appearance beige crystalline powder or [11[2]
flakes
Solubility

Pentafluorophenylhydrazine's solubility is influenced by its polar hydrazine group and

nonpolar fluorinated ring.[1] It exhibits moderate solubility in polar protic solvents like methanol

and water and enhanced solubility in polar aprotic solvents such as acetonitrile and

dimethylformamide.[1][6] Its solubility is limited in non-polar solvents like hexane and toluene.

[1]
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Spectral Data

Spectrum Type Description

1H NMR Data available from Sigma-Aldrich Co. LLC.[7]
13C NMR Data available from Sigma-Aldrich Co. LLC.[7]
1F NMR Data available from Wiley-VCH GmbH.[7]

IR Spectrum Data compiled by the Coblentz Society, Inc.[8]

Electron ionization mass spectrum data is
Mass Spectrum available from the NIST Mass Spectrometry
Data Center.[9]

Reactivity and Applications

The reactivity of pentafluorophenylhydrazine is primarily centered around the nucleophilic
nature of the hydrazine group. The electron-withdrawing effect of the pentafluorophenyl ring
influences its reactivity.[1]

Key Reactions

o Condensation Reactions: It readily reacts with carbonyl compounds (aldehydes and ketones)
to form stable hydrazone derivatives. This reaction is fundamental to its use as a
derivatization agent in analytical chemistry.[1]

o Oxidative Reactions: Pentafluorophenylhydrazine can be oxidized, which may lead to the
formation of free radicals.[1]

o Reactions with Acyl Derivatives: In the presence of a Lewis acid like aluminum chloride, it
reacts with [3-acyl derivatives to yield oxadiazolinones.[1]

e Cyclocondensation Reactions: It is used in the synthesis of pyrazole derivatives through
cyclocondensation reactions with compounds like 4-alkoxy-1,1,1-trihalo-3-alken-2-ones.[10]

Primary Applications
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The most prominent application of pentafluorophenylhydrazine is as a derivatization reagent
for the analysis of carbonyl compounds by gas chromatography (GC) and liquid
chromatography (LC).[11][12] The resulting PFPH derivatives exhibit enhanced volatility and
thermal stability, making them suitable for GC analysis with sensitive detectors like electron-
capture detection (ECD) and mass spectrometry (MS).[3][12] This derivatization significantly
improves the detection limits for many carbonyl compounds compared to methods using 2,4-
dinitrophenylhydrazine (DNPH).[11][12]

It has been successfully employed in the determination of:

Volatile carbonyl compounds in the atmosphere.[12][13]

Nabumetone and testosterone in human plasma.[11]

Apurinic/apyrimidinic (AP) sites in cellular DNA.[14]

a-keto acids.[15]

Experimental Protocols

Derivatization of Carbonyl Compounds for GC-MS
Analysis

This protocol outlines a general procedure for the derivatization of airborne carbonyl
compounds collected on a solid sorbent coated with pentafluorophenylhydrazine.

Materials:

o Solid sorbent tube coated with pentafluorophenylhydrazine
» Solvent for extraction (e.g., acetonitrile)

e Gas chromatograph coupled to a mass spectrometer (GC-MS)
Procedure:

o Sample Collection: Airborne carbonyls are collected by drawing a known volume of air
through the PFPH-coated sorbent tube.[12][13]
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o Extraction: The sorbent is transferred to a vial, and the derivatives are extracted with a
suitable solvent.[12][13]

e Analysis: An aliquot of the extract is injected into the GC-MS system for separation and
detection of the PFPH-hydrazone derivatives.[12][13]

The following diagram illustrates the experimental workflow:

Air Sample Collection | Solvent Extraction - i : o .
(PFPH-coated sorbent) | | of Derivatives g SRV | g [ DETEV T S EIEN

Click to download full resolution via product page

Workflow for Carbonyl Analysis

Synthesis of Pentafluorophenylhydrazones

The fundamental reaction for the derivatization of carbonyl compounds is the formation of a

hydrazone.

General Reaction: Pentafluorophenylhydrazine + Aldehyde/Ketone -
Pentafluorophenylhydrazone + Water

The following diagram illustrates this condensation reaction:
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Hydrazone Formation Reaction

Safety and Handling

Pentafluorophenylhydrazine is classified as an irritant.[1][4] It is harmful if swallowed or

inhaled and causes skin and serious eye irritation.[2][7] It may also cause respiratory irritation.

[2][7] Appropriate personal protective equipment, including gloves, safety glasses, and a dust

mask, should be worn when handling this compound.[4][5] It should be stored in a cool, dry,

and well-ventilated area, away from incompatible materials.[6]

The following diagram outlines the logical relationships of its primary applications:
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Applications of PFPH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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